Cas no 1363381-32-1 (1-(benzenesulfonyl)-2-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product name: 1-(benzenesulfonyl)-2-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1363381-32-1
• MF: C₁₄H₁₀F₂N₂O₂S
• MW: 308.3032
• MDL: MFCD20926181
• CID: 4456925
• PubChem ID: 72207354

1-(benzenesulfonyl)-2-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 2-DIFLUOROMETHYL-1-PHENYLSULFONYL-7-AZAINDOLE
• 1-(benzenesulfonyl)-2-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• 1-(Benzenesulfonyl)-2-(difluoromethyl)pyrrolo[2,3-b]pyridine
• PB16918
• AK172301
• 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole, AldrichCPR
• 1H-Pyrrolo[2,3-b]pyridine, 2-(difluoromethyl)-1-(phenylsulfonyl)-
• SY097724
• DTXSID201169750
• CS-0052848
• 1363381-32-1
• AKOS025290164
• MFCD20926181
• AS-34517
• 2-(Difluoromethyl)-1-(phenylsulfonyl)-7-azaindole

• MDL： MFCD20926181
• Inchi： 1S/C14H10F2N2O2S/c15-13(16)12-9-10-5-4-8-17-14(10)18(12)21(19,20)11-6-2-1-3-7-11/h1-9,13H
• InChI Key： KQQPEHJNVCYETL-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(N1C2=C(C([H])=C([H])C([H])=N2)C([H])=C1C([H])(F)F)(=O)=O

Computed Properties

• Exact Mass: 308.04310506g/mol
• Monoisotopic Mass: 308.04310506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 3.1